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Compound of Interest

Compound Name: ER-819762

Cat. No.: B15581682 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction ER-819762 is a potent and selective antagonist of the prostaglandin E2 (PGE2)

receptor subtype 4 (EP4). The EP4 receptor is a G-protein coupled receptor that, upon

activation by its endogenous ligand PGE2, stimulates adenylyl cyclase and increases

intracellular cyclic AMP (cAMP) levels.[1][2][3] This signaling pathway is implicated in various

physiological and pathophysiological processes, including inflammation, cancer, and bone

metabolism.[2][3][4] Given its role as a key signaling modulator, ER-819762 is a valuable tool

for investigating the biological functions of the EP4 receptor.

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for preparing

concentrated stock solutions of organic molecules like ER-819762 due to its high solubilizing

capacity.[5][6] This document provides detailed protocols for the preparation, storage, and use

of ER-819762 stock solutions in DMSO.

Quantitative Data Summary
While specific quantitative solubility data for ER-819762 in DMSO is not widely published, it is

known to be soluble in DMSO for the preparation of stock solutions used in biological assays.

Researchers should perform a small-scale solubility test to determine the optimal concentration

for their specific lot of the compound.
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Property Data Source

Compound Name ER-819762 N/A

Mechanism of Action
Antagonist of Prostaglandin E2

Receptor 4 (EP4)
[1]

Primary Solvent Dimethyl Sulfoxide (DMSO) [5][7]

Known In Vitro Activity

Suppresses human EP4

receptor-mediated cell

signaling (IC50 = 59 ± 6

nmol·L−1 in a cAMP-

dependent reporter assay)

[1]

Storage (Powder) -20°C for up to 3 years [8][9]

Storage (in DMSO)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[8][9]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol describes the steps for preparing a concentrated stock solution of ER-819762 in

DMSO. It is recommended to start with a small quantity to confirm solubility before proceeding

with larger amounts.

Materials:

ER-819762 (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Vortex mixer

Pipettors and sterile tips

Procedure:

Pre-weighing Preparation: Allow the vial of ER-819762 to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Tare the analytical balance with a sterile microcentrifuge tube. Carefully weigh the

desired amount of ER-819762 powder into the tube.

Solvent Addition: Calculate the volume of DMSO required to achieve the desired stock

concentration (e.g., 10 mM). Add the calculated volume of anhydrous DMSO to the tube

containing the compound.

Dissolution: Cap the tube securely. Vortex the solution vigorously for 1-2 minutes to facilitate

dissolution. If necessary, gentle warming (up to 37°C) or brief sonication can be used to aid

solubilization. Visually inspect the solution to ensure there are no visible particulates.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, tightly sealed tubes to minimize freeze-thaw cycles.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date, and solvent. Store the aliquots at -20°C for short-term storage (up to one month) or at

-80°C for long-term storage (up to six months).[8][9]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol outlines the preparation of diluted working solutions from a concentrated DMSO

stock for use in aqueous-based biological assays, such as cell culture experiments.

Materials:

Concentrated ER-819762 DMSO stock solution (from Protocol 1)
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Sterile aqueous buffer or cell culture medium

Vortex mixer

Sterile tubes and pipette tips

Procedure:

Thawing Stock Solution: Thaw one aliquot of the concentrated DMSO stock solution at room

temperature.

Intermediate Dilutions (Optional but Recommended): To prevent precipitation of the

compound, it is best to perform serial dilutions in DMSO first before adding to the final

aqueous medium.[5]

Final Dilution: Add the final, diluted DMSO stock solution to the pre-warmed aqueous buffer

or cell culture medium. The final concentration of DMSO in the assay should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[8]

Mixing: Immediately after adding the compound to the aqueous medium, mix the solution

thoroughly by vortexing or repeated pipetting to ensure homogeneity and minimize

precipitation.

Control Preparation: Always prepare a vehicle control containing the same final

concentration of DMSO as the experimental samples.[5]

Usage: Use the freshly prepared working solution immediately for your experiment. Do not

store aqueous working solutions for extended periods.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing DMSO stock and aqueous working solutions of ER-819762.

Signaling Pathway
ER-819762 acts by blocking the binding of prostaglandin E2 (PGE2) to the EP4 receptor. This

prevents the Gs alpha subunit of the associated G-protein from activating adenylyl cyclase,

thereby inhibiting the production of cyclic AMP (cAMP) and the subsequent activation of

downstream effectors like Protein Kinase A (PKA).[1][3][4]
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Caption: Inhibition of the PGE2-EP4-cAMP signaling pathway by ER-819762.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

